Cas no 16979-03-6 (Undecanal, 2-oxo-)

• Product Name: Undecanal, 2-oxo-
• CAS No: 16979-03-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 195960
• PubChem ID: 167602
• Update Time: 2025-04-19

Undecanal, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• Undecanal, 2-oxo-
• 2-oxoundecanal
• Nonylglyoxal
• trans-10-methyldecalone
• 16979-03-6
• SCHEMBL1562758
• DTXSID50168745

• Inchi： 1S/C11H20O2/c1-2-3-4-5-6-7-8-9-11(13)10-12/h10H,2-9H2,1H3
• InChI Key： MAIYNPKSRZDSSQ-UHFFFAOYSA-N
• SMILES： O=C(C=O)CCCCCCCCC

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.9
• Boiling Point: 249.2°Cat760mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.433
• PSA: 34.14